2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(butan-2-yl)acetamide

• IUPAC Name: 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-butan-2-ylacetamide
• InChI: InChI=1S/C19H21N3O2S2/c1-3-13(2)20-16(23)12-26-19-21-15-9-10-25-17(15)18(24)22(19)11-14-7-5-4-6-8-14/h4-10,13H,3,11-12H2,1-2H3,(H,20,23)
• InChI Key: PKRSKDNEGOCCQY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CSC1=NC2=C(C(=O)N1CC3=CC=CC=C3)SC=C2
• Molecular Formula: C19H21N3O2S2
• Molecular Weight: 387.5 g/mol

Description

Synthesis Analysis

The synthesis of related thieno[3,2-d]pyrimidin derivatives involves intricate chemical processes, including the formation of thioacetamide bridges and subsequent reactions to introduce various substituents onto the pyrimidine ring. For instance, the synthesis of classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates involves key intermediates converted through Ullmann reactions and coupling processes to achieve potent dual inhibitors (Gangjee et al., 2008).

Molecular Structure Analysis

Molecular structure analyses of thieno[3,2-d]pyrimidin derivatives reveal configurations conducive to forming hydrogen bonds and achieving a folded conformation. This aspect is critical for their interaction with biological targets. For example, the crystal structures of related compounds show a folded conformation about the methylene C atom of the thioacetamide bridge, with pyrimidine rings inclined to the benzene rings, stabilized by intramolecular N—H⋯N hydrogen bonds (Subasri et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving thieno[3,2-d]pyrimidin derivatives are diverse, including bromination, nitration, and alkylation, which modify their chemical properties significantly. These reactions facilitate the synthesis of compounds with varied therapeutic potentials. Intramolecular cyclization reactions have also been studied, leading to the formation of compounds with unique sulfanyl and pyridin-2(1H)-ones structures (Savchenko et al., 2020).

Scientific Research Applications

Synthesis and Structural Analysis

• Compounds structurally related to "2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(butan-2-yl)acetamide" have been synthesized, showcasing the diversity and complexity of thieno[3,2-d]pyrimidine derivatives. The crystal structures of such compounds reveal a folded conformation, emphasizing the influence of the pyrimidine and benzene ring inclination angles on their structural characteristics (Subasri et al., 2017).

Anticancer and Enzyme Inhibition Applications

• Certain derivatives, like the classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates, demonstrate potent dual inhibitory activities against thymidylate synthase (TS) and dihydrofolate reductase (DHFR), highlighting their potential as antitumor agents (Gangjee et al., 2008).

• Research on 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives has identified compounds with significant selective cytotoxic effects against leukemia cell lines, illustrating the therapeutic potential of these structures in cancer treatment (Horishny et al., 2021).